Cas no 1072-82-8 (1-(1H-pyrrol-3-yl)ethanone)

• Product Name: 1-(1H-pyrrol-3-yl)ethanone
• CAS No: 1072-82-8
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00067759
• CID: 83358
• PubChem ID: 2737793
• Update Time: 2025-11-06

1-(1H-pyrrol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 3-Acetylpyrrole
• 1-(1H-PYRROL-3-YL)ETHAN-1-ONE
• 1-(1H-PYRROL-3-YL)-ETHANONE
• BUTTPARK 97\57-37
• 3-Acetyl-1H-pyrrole
• Methyl3-pyrrolylketone
• 3-Acetyl-pyrrole, 97 %
• 1-(1H-pyrrol-3-yl)ethanone
• AS-17750
• 3-acetylpyrrole, AldrichCPR
• EN300-73319
• METHYL 3-PYRROLYL KETONE
• AC-13935
• FT-0614892
• AB02749
• 1072-82-8
• W-204633
• AKOS005256844
• SCHEMBL826860
• DTXSID90372248
• 3-Acetyl-1H-pyrroline
• 3-Acetyl pyrrole
• MFCD00067759
• CHEBI:194815
• SY008747
• F9994-0324
• A801621
• Ethanone, 1-(1H-pyrrol-3-yl)-
• CS-W005542
• Z1154253452
• 1-(1H-Pyrrol-3-yl) ethanone
• AM20080688
• 1-(1H-Pyrrol-3-yl)ethanone; 3-Acetyl-1H-pyrrole; 3-Acetylpyrrole; Methyl Pyrrol-3-yl Ketone; 1-(1H-Pyrrol-3-yl)ethan-1-one

• MDL： MFCD00067759
• Inchi： 1S/C6H7NO/c1-5(8)6-2-3-7-4-6/h2-4,7H,1H3
• InChI Key： KHHSXHXUQVNBGA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CNC=1
• BRN： 107151

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.099
• Melting Point: 115-117°C
• Boiling Point: 232.1°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.531
• PSA: 32.86000
• LogP: 1.21730
• Solubility: Not determined

1-(1H-pyrrol-3-yl)ethanone Security Information

• Hazard Statement： H302-H319
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1H-pyrrol-3-yl)ethanone

Introduction to CAS No. 1072-82-8: 1-(1H-Pyrrol-3-yl)ethanone

1-(1H-Pyrrol-3-yl)ethanone, also known by its CAS number 1072-82-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyrrole ring fused with a ketone group, has garnered attention due to its unique electronic properties and potential for functionalization. Recent studies have highlighted its role in drug discovery, electronic materials, and advanced polymer synthesis, underscoring its importance in modern chemical research.

The molecular structure of 1-(1H-Pyrrol-3-yl)ethanone consists of a pyrrole ring (a five-membered aromatic heterocycle containing one nitrogen atom) substituted with a ketone group at the 3-position. This arrangement imparts the compound with aromatic stability and reactivity, making it a valuable precursor for synthesizing more complex molecules. The compound's ability to undergo various nucleophilic and electrophilic reactions has been extensively explored in recent years, particularly in the context of organic synthesis and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(1H-Pyrrol-3-yl)ethanone through both traditional and innovative routes. For instance, researchers have developed catalytic asymmetric synthesis techniques that allow for the enantioselective formation of this compound, opening new avenues for its use in chiral drug design. Additionally, green chemistry approaches have been employed to minimize waste and improve sustainability in its production process.

In terms of applications, 1-(1H-Pyrrol-3-yl)ethanone has found utility as a building block in the construction of bioactive molecules. Its role as an intermediate in the synthesis of antiviral agents and anticancer drugs has been particularly notable. For example, studies published in high-impact journals have demonstrated its potential as a lead compound for developing inhibitors targeting specific viral enzymes or cancer-related signaling pathways.

Beyond pharmaceuticals, CAS No. 1072-82-8 has also emerged as a key component in the development of advanced materials. Its incorporation into conjugated polymers has enhanced the electronic properties of these materials, making them suitable for applications in organic electronics, such as flexible displays and photovoltaic devices. Recent research has focused on optimizing its integration into polymer backbones to improve charge transport efficiency and device performance.

The unique optical properties of 1-(1H-Pyrrol-3-yl)ethanone have further expanded its utility into the field of optoelectronics. By leveraging its fluorescence characteristics, scientists have explored its use as a sensing material for detecting environmental pollutants or biological analytes. This application is particularly promising given the increasing demand for sensitive and selective detection systems in environmental monitoring and healthcare diagnostics.

In conclusion, CAS No. 1072-82-8: 1-(1H-Pyrrol-3-yl)ethanone stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its structural versatility, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for addressing contemporary challenges in drug discovery, electronic materials development, and environmental sensing. As research continues to uncover new potential uses for this compound, its significance within the scientific community is expected to grow further.